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Compound of Interest

Compound Name: Diethylethoxyammonium chloride

CAS No.: 13989-32-7

Cat. No.: B1590860

Get Quote

Introduction and Scope
This document provides a comprehensive guide for the safe handling, use, and disposal of

Diethylethoxyammonium chloride (CAS No. 13989-32-7) for research, development, and

drug discovery applications.[1][2][3] Diethylethoxyammonium chloride, also known as N,N-

diethylethanolammonium chloride, is a quaternary ammonium compound.[1][3] While specific

toxicological data for this compound is not extensively documented in publicly available

literature, this SOP is formulated based on the known hazards associated with the broader

class of quaternary ammonium compounds (QACs) and related dialkylamino chlorides.[4][5][6]

Disclaimer: The chemical, physical, and toxicological properties of Diethylethoxyammonium
chloride have not been thoroughly investigated.[7] This SOP is based on the general

properties of similar chemical compounds. All users must exercise extreme caution and adhere

strictly to the procedures outlined herein to mitigate potential risks.

Hazard Identification and Risk Assessment
As a member of the quaternary ammonium compound family, Diethylethoxyammonium
chloride should be treated as a hazardous substance. QACs at high concentrations are known
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to be irritants and corrosive agents.[4]

Potential Hazards:

Skin and Eye Contact: May cause severe skin burns and eye damage.[7] Repeated or

prolonged contact can lead to dermatitis.[4] Concentrated solutions of similar compounds are

corrosive to the eyes and skin.[8]

Inhalation: May cause respiratory irritation.[7] Inhalation of dusts or aerosols can be harmful.

[7]

Ingestion: Harmful if swallowed.[7] Ingestion can cause gastrointestinal distress, including

vomiting and diarrhea.[4]

Chronic Effects: The long-term health effects of Diethylethoxyammonium chloride are not

well-established. For some related compounds, there is a potential for the formation of

carcinogenic nitrosamines under certain conditions (e.g., contact with nitrites or nitric acid).

[7]

GHS Classification (Inferred from related compounds):
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[7]

Skin Corrosion/Irritation Category 1A/1B
H314: Causes severe skin

burns and eye damage[7]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[9]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[7]

Hazardous to the Aquatic

Environment, Acute
Category 3 H402: Harmful to aquatic life[7]

Engineering Controls
The primary objective of engineering controls is to minimize exposure by containing the hazard

at its source.

Chemical Fume Hood: All handling of Diethylethoxyammonium chloride, especially when

in powdered form or when creating solutions, must be conducted in a certified chemical fume

hood with an average face velocity of at least 100 feet per minute.

Ventilation: Ensure adequate ventilation in the laboratory.[5][10]

Automated Systems: For dilution and mixing, use of closed automated systems is

recommended to reduce the risk of aerosol generation and direct contact.[5][6]

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area.
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Diethylethoxyammonium chloride.

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

PPE Category Specifications Rationale

Eye and Face Protection
Tightly sealed safety goggles

and a face shield.

To protect against splashes

and dust, which can cause

severe eye damage.[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact, as the

substance is presumed to be

corrosive and toxic upon

dermal absorption.[5]

Body Protection
A flame-resistant lab coat, fully

buttoned, with long sleeves.

To protect the skin from

accidental spills.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates.

Required when handling the

powder outside of a fume hood

or when there is a risk of

aerosolization.[5]

PPE Donning and Doffing Workflow

Donning Sequence

Doffing Sequence

1. Lab Coat 2. Respirator 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat 4. Respirator
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Caption: Sequential process for donning and doffing Personal Protective Equipment.

Handling and Storage Protocols
Safe Handling Procedures

Training: All personnel must be trained on the hazards and safe handling procedures for

Diethylethoxyammonium chloride before commencing any work.

Avoid Dust and Aerosol Formation: Handle the solid form of the compound with care to avoid

creating dust.[7]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday.[7] Do not eat, drink, or smoke in

areas where the chemical is handled or stored.[7]

Contaminated Clothing: Immediately remove and decontaminate any clothing that becomes

soiled with the compound.[7]

Storage Requirements
Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[7][11]

Incompatibilities: Store away from strong oxidizing agents.

Security: Store in a locked cabinet or an area accessible only to authorized personnel.[7]

Labeling: Ensure all containers are clearly labeled with the chemical name, CAS number,

and appropriate hazard warnings.

Spill and Emergency Procedures
Spill Response

Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated.
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Containment: For solid spills, carefully sweep up the material to avoid creating dust and

place it in a labeled, sealed container for disposal.[7] For liquid spills, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container for disposal.[7]

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent,

followed by soap and water.

PPE: All personnel involved in the cleanup must wear the appropriate PPE as described in

Section 4.

Spill Response Workflow
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Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain the Spill

Clean and Decontaminate

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[12]
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention if

irritation persists.[12]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them one to two glasses of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[13]

Waste Disposal
All waste containing Diethylethoxyammonium chloride must be treated as hazardous waste.

Collection: Collect all chemical waste in clearly labeled, sealed, and appropriate containers.

Segregation: Do not mix with other waste streams unless compatibility is confirmed.

Disposal: Dispose of waste through a licensed hazardous waste disposal company, in

accordance with all local, state, and federal regulations.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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